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Compound of Interest

Compound Name: Pyrazinamide-d3

Cat. No.: B12314745

Pyrazinamide-d3: A Technical Guide for
Researchers

This technical guide provides an in-depth overview of Pyrazinamide-d3, a deuterated analog
of the frontline tuberculosis drug Pyrazinamide. This document is intended for researchers,
scientists, and drug development professionals, offering comprehensive information on
suppliers, purchasing, and the biochemical pathways associated with its parent compound.

Supplier and Purchasing Information

Pyrazinamide-d3 is available from a variety of chemical suppliers. While pricing is often
available upon request, the following table summarizes key quantitative data for
Pyrazinamide-d3 from several listed suppliers to facilitate comparison.
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Molecular Isotopic Available
. CAS Molecular . . . .
Supplier Weight ( Purity Enrichme Quantitie
Number Formula
g/mol) nt s
MedchemE  1432059- C5H2D3N3 99.84% Inquire for
126.13 99.10%[1] _
Xpress 16-9 0] (GO)[1] details
) 1432059- C5H2D3N3 295.0% Not Inquire for
Bolise 126.13 - )
16-9 0] (HPLO)[2] specified details
Simson 1432059- C5H2N30 126.13 Not Not Inquire for
Pharma 16-9 D3 ' specified specified details
1mg, 5
mg, 10 mg,
1432059- C5H2D3N3 Not Not
Clearsynth 126.13 » B 25 mg, 50
16-9 (@] specified specified
mg, 100
mg[3]
Santa Cruz _
) 1432059- C5H2D3N3 Not Not Inquire for
Biotechnol 126.11 » N )
16-9 0] specified specified details
ogy
LGC Not C5H2D3N3 Not Not
N 126.062 N N 25 mg
Standards specified (0] specified specified
Topbatt 1432059- C5H2D3N3 126.13 Not Not Inquire for
Chemical 16-9 0] ' specified specified details
Pharmaffili 1432059- C5H2D3N3 126.13 Not Not Inquire for
ates 16-9 (@] ' specified specified details

Mechanism of Action of Pyrazinamide

Pyrazinamide is a prodrug that requires activation within the Mycobacterium tuberculosis cell to

exert its bactericidal effects. The mechanism is multifaceted and particularly effective in the

acidic environment of tuberculous lesions.[4][5]

The primary mechanism of action involves the following steps:
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o Uptake and Conversion: Pyrazinamide diffuses into M. tuberculosis.[6]

e Enzymatic Activation: Inside the bacterium, the enzyme pyrazinamidase (PncA) converts
Pyrazinamide to its active form, pyrazinoic acid (POA).[4][5][7]

o Cellular Disruption: POA disrupts multiple cellular processes, leading to cell death. The
proposed targets and effects include:

o Inhibition of Fatty Acid Synthase | (FAS-1): POA inhibits FAS-I, an enzyme essential for the
synthesis of fatty acids required for the mycobacterial cell wall.[4][5][6]

o Disruption of Membrane Energetics: The accumulation of POA disrupts membrane
potential and transport functions, interfering with energy production.[4][5]

o Inhibition of Trans-translation: POA has been shown to bind to the ribosomal protein S1
(RpsA) and inhibit trans-translation, a ribosome rescue mechanism.[6][7]

o Cytosolic Acidification: In acidic environments, POA can be protonated, re-enter the cell,
and accumulate, leading to a detrimental drop in intracellular pH.[4][8]
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Pyrazinamide's mechanism of action within M. tuberculosis.

Experimental Protocols

Detailed experimental protocols for studies involving Pyrazinamide-d3 are highly specific to
the research question and are typically found in the materials and methods section of peer-
reviewed scientific publications. However, a generalized workflow for a pharmacokinetic study
using Pyrazinamide-d3 is outlined below. The use of a deuterated standard like
Pyrazinamide-d3 is common in studies investigating the absorption, distribution, metabolism,
and excretion (ADME) of the drug.[2]
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Administer Pyrazinamide to Animal Model

'

Prepare Pyrazinamide-d3 Standard Solutions

-

Collect Biological Samples (e.g., plasma, tissue) at Time Points

'

'

Spike Samples with Pyrazinamide-d3 Internal Standard

'

Extract Analytes from Samples

'

Analyze by LC-MS/MS

'

Quantify Pyrazinamide Concentration using Pyrazinamide-d3 Standard Curve

'

Pharmacokinetic Modeling
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A generalized workflow for a pharmacokinetic study using Pyrazinamide-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. file.medchemexpress.com [file.medchemexpress.com]

. bkherb.com [bkherb.com]

. clearsynth.com [clearsynth.com]

. What is the mechanism of Pyrazinamide? [synapse.patsnhap.com]
. droracle.ai [droracle.ai]

. go.drugbank.com [go.drugbank.com]

. The Bewildering Antitubercular Action of Pyrazinamide - PMC [pmc.ncbi.nlm.nih.gov]

°
(0] ~ (o)) ()] EEN w N =

. Pyrazinamide kills Mycobacterium tuberculosis via pH-driven weak-acid permeation and
cytosolic acidification | Sciety Labs (Experimental) [sciety-labs.elifesciences.org]

 To cite this document: BenchChem. [Pyrazinamide-d3 supplier and purchasing information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12314745#pyrazinamide-d3-supplier-and-
purchasing-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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